Cas no 107415-62-3 (4(3H)-Quinazolinone,3-(2,3-dihydroxypropyl)-8-methoxy-2-methyl-)

• Product Name: 4(3H)-Quinazolinone,3-(2,3-dihydroxypropyl)-8-methoxy-2-methyl-
• CAS No: 107415-62-3
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 127539
• PubChem ID: 45118331
• Update Time: 2025-04-18

4(3H)-Quinazolinone,3-(2,3-dihydroxypropyl)-8-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-(2,3-dihydroxypropyl)-8-methoxy-2-methyl-
• 3-(2,3-dihydroxypropyl)-8-methoxy-2-methylquinazolin-4-one
• 4(3H)-Quinazolinone, 3-(2,3-dihydroxypropyl)-8-methoxy-2-methyl-
• 107415-62-3

• Inchi： 1S/C13H16N2O4/c1-8-14-12-10(4-3-5-11(12)19-2)13(18)15(8)6-9(17)7-16/h3-5,9,16-17H,6-7H2,1-2H3
• InChI Key： NMDVAFSNVHRCDQ-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C(C2C=CC=C(C=2N=C1C)OC)=O

Computed Properties

• Exact Mass: 264.11108
• Monoisotopic Mass: 264.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 82.36